Cas no 161110-74-3 ((4-Methoxyphenyl)(4-methylphenyl)methanamine)

4-Methoxyphenyl)(4-methylphenyl)methanamine is a substituted methanamine derivative featuring both methoxy and methyl functional groups on its aromatic rings. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's dual aromatic substitution enhances its versatility in forming complex molecular architectures, particularly in the development of ligands or pharmacologically active agents. Its well-defined chemical profile ensures consistent reactivity, facilitating applications in cross-coupling reactions or as a building block for advanced materials. The presence of electron-donating groups (methoxy and methyl) further influences its solubility and stability under various reaction conditions.

(4-Methoxyphenyl)(4-methylphenyl)methanamine structure

161110-74-3 structure

Product Name:(4-Methoxyphenyl)(4-methylphenyl)methanamine

CAS No:161110-74-3

MF:C₁₅H₁₇NO

MW:227.301584005356

MDL:MFCD09812085

CID:1076871

PubChem ID:4711751

Update Time:2025-05-28

(4-Methoxyphenyl)(4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (4-Methoxyphenyl)(4-methylphenyl)methanamine
- AC1NFP3O
- AG-L-22215
- AmbotzBR-1010
- CTK4D0735
- MolPort-004-326-496
- OTAVA-BB 1179153
- 4-METHOXY-4'-METHYLBENZHYDRYLAMINE
- C-(4-Methoxy-phenyl)-C-p-tolyl-methylamine
- (4-methoxyphenyl)(4-methylphenyl)methylamine
- SB80186
- 161110-74-3
- (4-Methoxyphenyl)(p-tolyl)methanamine
- (4-methoxyphenyl)-(4-methylphenyl)methanamine
- AKOS000164085
- AKOS016048946
- EN300-58661
- Benzenemethanamine, 4-methoxy-alpha-(4-methylphenyl)-
- DTXSID80405670
- SCHEMBL11965157
- MDL： MFCD09812085
- Inchi： 1S/C15H17NO/c1-11-3-5-12(6-4-11)15(16)13-7-9-14(17-2)10-8-13/h3-10,15H,16H2,1-2H3
- InChI Key： PSFUKRBVHOUBEM-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(C)=CC=1)N

Computed Properties

Exact Mass: 227.131014166g/mol
Monoisotopic Mass: 227.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 365.8±30.0 °C at 760 mmHg
Flash Point: 175.7±17.8 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Methoxyphenyl)(4-methylphenyl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-Methoxyphenyl)(4-methylphenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M046770-125mg	(4-Methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		125mg	$ 230.00	2022-06-02
TRC	M046770-250mg	(4-Methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		250mg	$ 375.00	2022-06-02
Alichem	A019108629-5g	(4-Methoxyphenyl)(p-tolyl)methanamine	161110-74-3	95%	5g	495.00 USD	2021-06-17
Enamine	EN300-58661-0.05g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		0.05g	$539.0	2023-02-09
Enamine	EN300-58661-0.1g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		0.1g	$565.0	2023-02-09
Enamine	EN300-58661-0.25g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		0.25g	$591.0	2023-02-09
Enamine	EN300-58661-0.5g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		0.5g	$616.0	2023-02-09
Enamine	EN300-58661-1.0g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		1g	$0.0	2023-06-08
Enamine	EN300-58661-2.5g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		2.5g	$1258.0	2023-02-09
Enamine	EN300-58661-5.0g	(4-methoxyphenyl)(4-methylphenyl)methanamine	161110-74-3		5.0g	$1862.0	2023-02-09